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Cat. No.: B12375440 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
The Bid BH3 (80-99) peptide is a synthetic fragment corresponding to the BH3 domain of the

pro-apoptotic Bcl-2 family protein, Bid (BH3 interacting-domain death agonist).[1][2] In

response to apoptotic stimuli, the full-length Bid protein is cleaved by caspase-8, and the

resulting truncated Bid (tBid) translocates to the mitochondria.[3][4] There, its exposed BH3

domain interacts with and activates the pro-apoptotic effector proteins Bax and Bak.[4][5] This

activation leads to the oligomerization of Bax and Bak, resulting in mitochondrial outer

membrane permeabilization (MOMP), the release of cytochrome c, and subsequent caspase

activation, culminating in apoptosis.[5]

The Bid BH3 (80-99) peptide mimics the action of tBid, directly activating Bax and Bak to

induce apoptosis.[5] This makes it a valuable tool for studying the intrinsic apoptotic pathway

and for screening potential anti-cancer therapeutics that target Bcl-2 family protein interactions.

These application notes provide detailed protocols for the use of Bid BH3 (80-99) in cell culture

to induce and quantify apoptosis.

Data Presentation
The effective concentration and experimental conditions for Bid BH3 peptide-induced apoptosis

can vary significantly depending on the cell type and whether the peptide is chemically

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b12375440?utm_src=pdf-interest
https://www.benchchem.com/product/b12375440?utm_src=pdf-body
https://www.genscript.com/peptide/RP20440-Bid_BH3_Peptide.html
https://www.anaspec.com/en/catalog/bid-bh3-80-99-1-mg~9bbe51f1-c673-4e3f-a119-7e4688d0c451
https://pmc.ncbi.nlm.nih.gov/articles/PMC2373500/
https://www.ncbi.nlm.nih.gov/gene/637
https://www.ncbi.nlm.nih.gov/gene/637
https://pmc.ncbi.nlm.nih.gov/articles/PMC3733261/
https://pmc.ncbi.nlm.nih.gov/articles/PMC3733261/
https://www.benchchem.com/product/b12375440?utm_src=pdf-body
https://pmc.ncbi.nlm.nih.gov/articles/PMC3733261/
https://www.benchchem.com/product/b12375440?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


modified to enhance cell permeability and stability. Below is a summary of quantitative data

from published studies.
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BH3
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[7]
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mitochondr
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[8]

Signaling Pathway
The Bid BH3 peptide acts downstream of death receptor signaling and directly initiates the

mitochondrial pathway of apoptosis.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC1360987/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681411/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2681411/
https://pubs.acs.org/doi/10.1021/cb500340w
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extrinsic Pathway (for context)

Experimental Intervention

Mitochondrial (Intrinsic) Pathway
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Caspase-8

Activation
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Cleavage

tBid

Bax / Bak

Direct Activation

Bid BH3 (80-99) Peptide
(Exogenously added)
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Permeabilization (MOMP)

Oligomerization & Pore Formation

Cytochrome c
Release

Apoptosome Formation
(Apaf-1, Caspase-9)
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Caspase-3
(Executioner Caspase)

Activation

Apoptosis

Cleavage of Cellular Substrates

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12375440?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Seed Cells in 96-well Plate

Incubate Overnight

Treat with Bid BH3 Peptide
(various concentrations)

Incubate for 24-72 hours

Add MTT Reagent

Incubate for 2-4 hours

Add Solubilization Solution

Shake to Dissolve Formazan

Read Absorbance at 570 nm

 

Treat Cells with Bid BH3 Peptide

Harvest Cells (Adherent + Floating)

Wash with Cold PBS

Resuspend in 1X Binding Buffer

Add Annexin V-FITC and PI

Incubate 15 min at RT (Dark)

Add 1X Binding Buffer

Analyze by Flow Cytometry
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Treat Cells with Bid BH3 Peptide

Harvest and Pellet Cells

Resuspend in JC-1 Staining Solution

Incubate 15-30 min at 37°C

Wash Twice with Assay Buffer

Resuspend in Assay Buffer

Analyze by Flow Cytometry
(Red vs. Green Fluorescence)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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